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Compound of Interest

Compound Name: Methyl 4,4-dimethoxybutanoate

Cat. No.: B135748

The Synthesis of Methyl 4,4-
dimethoxybutanoate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the key literature and synthetic methodologies surrounding
Methyl 4,4-dimethoxybutanoate, a versatile intermediate in organic synthesis. While a
singular "discovery" paper for this compound is not readily apparent in the surveyed literature,
its synthesis can be understood through established and reliable organic transformations. This
document outlines the most probable synthetic pathways, provides detailed analogous
experimental protocols, and presents relevant physicochemical and spectroscopic data to
support further research and application.

Physicochemical Properties

Methyl 4,4-dimethoxybutanoate is a combustible liquid with the following properties:
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Property Value Reference
CAS Number 4220-66-0 [1]
Molecular Formula C7H1404 [1]
Molecular Weight 162.18 g/mol [1]
Boiling Point 40-50 °C at 0.2 mmHg [1]
Density 1.05 g/mL at 25 °C [1]
Refractive Index (n20/D) 1.417 [1]

Plausible Synthetic Pathways

Based on established organic chemistry principles and literature on related compounds, two
primary synthetic routes are proposed for the preparation of Methyl 4,4-dimethoxybutanoate.

Pathway 1: Acid-Catalyzed Acetalization of Methyl 4-
oxobutanoate

This is a highly plausible and direct route, involving the protection of the aldehyde functionality
of a precursor, Methyl 4-oxobutanoate, as a dimethyl acetal.
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Step 1: Esterification & Ozonolysis (Illustrative)

(Succinic Anhydride) Methanol, HCI (cat.)

lSeveral Steps]
(Methyl 4-oxobutanoateD

Step 2: Acetalization

Acid-catalyzed acetalization

Click to download full resolution via product page

Caption: Plausible synthetic pathway via acetalization.

Pathway 2: Fischer Esterification of 4,4-
dimethoxybutanoic acid

This classic method involves the esterification of the corresponding carboxylic acid, 4,4-
dimethoxybutanoic acid. The synthesis of this acid precursor would be a necessary preceding
step.
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Step 1: Acetalization & Oxidation

(Succinaldehyde)

[Several Steps]

(4,4-dimethoxybutanoic acid)

Step 2: Fischer Esterification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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